4-methoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]benzene-1-sulfonamide

• IUPAC Name: 4-methoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H16N2O3S2/c1-22-15-7-9-16(10-8-15)24(20,21)18-11-14-12-23-17(19-14)13-5-3-2-4-6-13/h2-10,12,18H,11H2,1H3
• InChI Key: VZAIGDNFXISGFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCC2=CSC(=N2)C3=CC=CC=C3
• Molecular Formula: C17H16N2O3S2
• Molecular Weight: 360.5 g/mol

Description

4-methoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]benzene-1-sulfonamide, or 4-MTPT, is an organic compound belonging to the class of sulfonamides. It has been studied and used in scientific research for its unique properties and potential applications.

Scientific Research Applications

4-MTPT has been studied extensively for its potential applications in scientific research. It has been used to investigate the effects of certain compounds on enzymes, proteins, and other biological molecules. In particular, 4-MTPT has been studied for its potential to inhibit the enzyme dihydrofolate reductase (DHFR). DHFR is an important enzyme involved in the biosynthesis of nucleotides, and its inhibition can lead to a variety of effects. 4-MTPT has also been used to study the effects of certain compounds on the metabolism of drugs, as well as their effects on the immune system.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to interact with various biological targets to induce their effects . For instance, some thiazole derivatives have been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks .

Biochemical Pathways

Thiazole derivatives have been associated with various biological effects, suggesting that they may interact with multiple biochemical pathways .

Result of Action

Thiazole derivatives have been associated with a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Advantages and Limitations for Lab Experiments

4-MTPT has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and is available commercially. Additionally, it has been studied extensively, making it a good choice for scientific research. However, it can be toxic in high concentrations and can cause adverse effects in some individuals.

Future Directions

There are a number of potential future directions for the use of 4-MTPT in scientific research. These include further exploration of its potential applications in drug metabolism and immune system modulation, as well as its potential use in the development of new drugs and therapies. Additionally, further research into its mechanism of action could lead to a better understanding of its effects on biological molecules and could lead to the development of more effective inhibitors of DHFR. Finally, further research into its biochemical and physiological effects could lead to the development of new therapies for a variety of diseases and conditions.

Synthesis Methods

4-MTPT can be synthesized using a variety of methods. The most common approach is a multi-step synthesis from 4-methoxyphenyl sulfonyl chloride and 2-phenyl-1,3-thiazol-4-ylmethyl amine. The reaction involves the formation of an intermediate, 4-methoxy-N-[(2-phenyl-1,3-thiazol-4-yl)methyl]benzene-1-sulfonyl chloride, which is then reacted with sodium hydroxide to form the desired product. Other methods of synthesis include the reaction of 4-methoxyphenyl sulfonyl chloride with 4-methoxy-2-thiophenecarboxylic acid and the direct reaction of 4-methoxyphenyl sulfonyl chloride with 2-phenyl-1,3-thiazol-4-ylmethyl amine.